Cas no 152840-81-8 (Valine-1-13C (9CI))

Valine-1-13C (9CI) Properties

Names and Identifiers

• Valine-1-13C (9CI)
• (1-~13~C)valine
• DL-Valine-13C
• DL-VALINE-1-13C
• DL-VALINE-1-13C, 99 ATOM % 13C
• 152840-81-8
• CS-0379521
• HY-W012889S1
• J-008955
• 2-amino-3-methyl(113C)butanoic acid
• DTXSID20436827
• DL-Valine-1-13C, 99 atom % 13C
• DL-VALINE (1-13C)
• DA-72828
• DL-Valine-1-13C
• +Expand

• InChIKey： KZSNJWFQEVHDMF-HOSYLAQJSA-N
• Inchi： InChI=1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/i5+1
• SMILES： CC(C([13C](=O)O)N)C

Computed Properties

• Exact Mass: 118.082333429g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.082333429g/mol
• Heavy Atom Count: 8
• Complexity: 90.4
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Refractive Index: 1.461
• Boiling Point: Not available
• Melting Point: 295-297 °C (subl.)(lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: White solid
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3